7-beta-Galactopyranosyl-oxycoumarin-4-acetic acid methyl ester
7-beta-Galactopyranosyl-oxycoumarin-4-acetic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
127615-75-2
VCID:
VC21174240
InChI:
InChI=1S/C18H20O10/c1-25-13(20)4-8-5-14(21)27-11-6-9(2-3-10(8)11)26-18-17(24)16(23)15(22)12(7-19)28-18/h2-3,5-6,12,15-19,22-24H,4,7H2,1H3/t12-,15+,16+,17-,18-/m1/s1
SMILES:
COC(=O)CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C18H20O10
Molecular Weight:
396.3 g/mol
7-beta-Galactopyranosyl-oxycoumarin-4-acetic acid methyl ester
CAS No.: 127615-75-2
Cat. No.: VC21174240
Molecular Formula: C18H20O10
Molecular Weight: 396.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127615-75-2 |
|---|---|
| Molecular Formula | C18H20O10 |
| Molecular Weight | 396.3 g/mol |
| IUPAC Name | methyl 2-[2-oxo-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-yl]acetate |
| Standard InChI | InChI=1S/C18H20O10/c1-25-13(20)4-8-5-14(21)27-11-6-9(2-3-10(8)11)26-18-17(24)16(23)15(22)12(7-19)28-18/h2-3,5-6,12,15-19,22-24H,4,7H2,1H3/t12-,15+,16+,17-,18-/m1/s1 |
| Standard InChI Key | KECAQLCDHILXFI-COWMOVNHSA-N |
| Isomeric SMILES | COC(=O)CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O |
| SMILES | COC(=O)CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | COC(=O)CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O |
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